Cas no 141523-25-3 (Benzeneacetic acid,2-fluoro-4,5-dihydroxy-, methyl ester)
141523-25-3 structure
Product Name:Benzeneacetic acid,2-fluoro-4,5-dihydroxy-, methyl ester
CAS No:141523-25-3
MF:C9H9FO4
MW:200.163766622543
CID:101594
PubChem ID:588240
Update Time:2025-04-19
Benzeneacetic acid,2-fluoro-4,5-dihydroxy-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzeneacetic acid,2-fluoro-4,5-dihydroxy-, methyl ester
- Methyl (2-fluoro-4,5-dihydroxyphenyl)acetate #
- YYVBJRPVHMAROB-UHFFFAOYSA-N
- Phenylacetic acid, 2-fluoro-4,5-dihydroxy-, methyl ester
- methyl 2-(2-fluoro-4,5-dihydroxyphenyl)acetate
- 141523-25-3
- Benzeneacetic acid, 2-fluoro-4,5-dihydroxy-, methyl ester (9CI)
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- Inchi: 1S/C9H9FO4/c1-14-9(13)3-5-2-7(11)8(12)4-6(5)10/h2,4,11-12H,3H2,1H3
- InChI Key: YYVBJRPVHMAROB-UHFFFAOYSA-N
- SMILES: FC1=CC(=C(C=C1CC(=O)OC)O)O
Computed Properties
- Exact Mass: 200.04847
- Monoisotopic Mass: 200.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- PSA: 66.76
Benzeneacetic acid,2-fluoro-4,5-dihydroxy-, methyl ester Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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